Cas no 1233717-68-4 (Bisdi-tert-butyl(4-dimethylaminophenyl)phosphinepalladium(0))

• Product Name: Bisdi-tert-butyl(4-dimethylaminophenyl)phosphinepalladium(0)
• CAS No: 1233717-68-4
• MF: C₃₂H₅₆N₂P₂Pd
• MW: 637.16796875
• MDL: MFCD15071402
• CID: 1218262
• PubChem ID: 253661090
• Update Time: 2025-06-09

Bisdi-tert-butyl(4-dimethylaminophenyl)phosphinepalladium(0) Chemical and Physical Properties

Names and Identifiers

• Bis[di-tert-butyl(4-dimethylaminophenyl)phosphine]palladium(0)
• [t-Bu2(4-Me2NC6H4)P]2Pd
• BIS[DI-TERT-BUTYL-(4-DIMETHYL-AMINOPHENYL)PHOSPHINE)]PALLADIUM(0)
• BIS{[4-(N,N-DIMETHYLAMINO)PHENYL]DI-T-BUTYLPHOSPHINO}PALLADIUM(0)
• Pd(Amphos)2
• Pd(A-taPhos)2
• 4-ditert-butylphosphanyl-N,N-dimethylaniline;palladium
• Palladium, bis[4-[bis(1,1-dimethylethyl)phosphino-kappaP]-N,N-dimethylbenzenamine]-
• B4837
• BIS(4-(DI-TERT-BUTYLPHOSPHANYL)-N,N-DIMETHYLANILINE) PALLADIUM
• 1233717-68-4
• SCHEMBL9939143
• Bis[di-tert-butyl(4-diMethylaMinophenyl)phosphine]palladiuM(0), Pd 16.7per cent
• F16611
• Bisdi-tert-butyl(4-dimethylaminophenyl)phosphinepalladium(0)

• MDL： MFCD15071402
• Inchi： 1S/2C16H28NP.Pd/c2*1-15(2,3)18(16(4,5)6)14-11-9-13(10-12-14)17(7)8;/h2*9-12H,1-8H3;
• InChI Key： SSPOQURGNAWORH-UHFFFAOYSA-N
• SMILES： [Pd].P(C1C=CC(=CC=1)N(C)C)(C(C)(C)C)C(C)(C)C.P(C1C=CC(=CC=1)N(C)C)(C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 636.29500
• Monoisotopic Mass: 636.295
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 237
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 637.2
• Topological Polar Surface Area: 6.5

Experimental Properties

• Water Partition Coefficient: Insoluble in water.
• PSA: 33.66000
• LogP: 8.91360
• Sensitiveness: Air Sensitive

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Bisdi-tert-butyl(4-dimethylaminophenyl)phosphinepalladium(0)

Comprehensive Overview of Bisdi-tert-butyl(4-dimethylaminophenyl)phosphinepalladium(0) (CAS No. 1233717-68-4)

Bisdi-tert-butyl(4-dimethylaminophenyl)phosphinepalladium(0), with the CAS number 1233717-68-4, is a highly specialized organometallic compound widely recognized for its catalytic properties in cross-coupling reactions. This palladium-based catalyst is particularly valued in pharmaceutical synthesis, agrochemical production, and advanced material science due to its exceptional efficiency and selectivity. The compound's unique structure, featuring a tert-butyl-substituted phosphine ligand, enhances its stability and reactivity under various conditions, making it a preferred choice for researchers and industrial chemists.

In recent years, the demand for efficient palladium catalysts has surged, driven by the growing emphasis on sustainable chemistry and green synthesis. Bisdi-tert-butyl(4-dimethylaminophenyl)phosphinepalladium(0) aligns perfectly with these trends, as it enables reactions with higher yields and lower energy consumption. Its application in Suzuki-Miyaura and Negishi couplings has been extensively documented, addressing common challenges such as side reactions and catalyst deactivation. This compound's versatility also extends to C-H activation processes, a hot topic in modern organic chemistry.

The 4-dimethylaminophenyl moiety in this catalyst plays a pivotal role in modulating electronic effects, which is critical for achieving precise control over reaction pathways. This feature has sparked interest among researchers exploring AI-driven catalyst design, where computational models predict optimal ligand configurations. Searches for "palladium catalyst optimization" and "phosphine ligands in cross-coupling" reflect the broader scientific community's focus on tailoring catalysts for specific applications. Notably, the tert-butyl groups in this compound contribute to steric hindrance, further fine-tuning its performance.

From an industrial perspective, Bisdi-tert-butyl(4-dimethylaminophenyl)phosphinepalladium(0) offers significant advantages in scalability and cost-effectiveness. Its stability under ambient conditions reduces storage challenges, while its compatibility with diverse substrates broadens its utility. Recent studies have also highlighted its potential in flow chemistry systems, a rapidly growing field aimed at continuous manufacturing. Keywords like "continuous flow catalysis" and "scalable palladium catalysts" are frequently associated with this compound, underscoring its relevance in cutting-edge chemical engineering.

Environmental considerations are another key driver of interest in CAS 1233717-68-4. As regulations tighten around heavy metal usage, the compound's high turnover numbers (TONs) minimize palladium waste, aligning with green chemistry principles. This aspect resonates with searches for "eco-friendly catalysts" and "sustainable metal complexes." Additionally, its role in synthesizing biologically active molecules has made it indispensable in drug discovery pipelines, particularly for kinase inhibitors and anticancer agents.

In summary, Bisdi-tert-butyl(4-dimethylaminophenyl)phosphinepalladium(0) (CAS 1233717-68-4) represents a cornerstone of modern catalytic chemistry. Its multifaceted applications—from pharmaceuticals to materials science—coupled with its alignment with sustainability goals, ensure its continued prominence in both academic and industrial settings. As research progresses, this compound is poised to unlock new synthetic methodologies, further solidifying its status as a catalyst of choice for innovative chemical transformations.